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Compound of Interest

Compound Name:
3-(Benzyloxy)-2-

hydroxypropanamide

Cat. No.: B11721089

Get Quote

Initial investigations to identify the Chemical Abstracts Service (CAS) number for 3-
(Benzyloxy)-2-hydroxypropanamide have been inconclusive. Extensive searches of

chemical databases and scientific literature did not yield a specific CAS number for this

compound.

This prevents the creation of an in-depth technical guide as requested, due to the lack of

available data on its synthesis, properties, and biological activity.

While a definitive CAS number for 3-(Benzyloxy)-2-hydroxypropanamide could not be

located, several structurally related compounds with assigned CAS numbers were identified. It

is crucial to note that these are distinct chemical entities and their data should not be used

interchangeably with the requested compound.

Closely Related Compounds
For researchers interested in this structural motif, the following related compounds are well-

documented and may serve as a starting point for further investigation:
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Compound Name CAS Number Molecular Formula Notes

(R)-3-(Benzyloxy)-2-

hydroxypropanoic acid
130111-08-9 C₁₀H₁₂O₃

The corresponding

carboxylic acid, which

could potentially be a

synthetic precursor to

the target amide.

2-Amino-3-

(benzyloxy)propanami

de

Not Found C₁₀H₁₄N₂O₂

The amino-substituted

analog. A specific

CAS number for this

derivative was also

not readily available.

N-Benzyl-3-

hydroxypropanamide
Not Found C₁₀H₁₃NO₂

An isomeric

compound where the

benzyl group is on the

amide nitrogen

instead of the C3

oxygen.

3-

(Benzyloxy)propane-

1,2-diol

130111-08-9 C₁₀H₁₄O₃
A potential synthetic

precursor.[1]

(2R)-2-amino-N-

benzyl-3-

hydroxypropanamide

175481-39-7 C₁₀H₁₄N₂O₂

A related compound

with an amino group

at the 2-position, also

known as Desacetyl

Desmethyl

Lacosamide.[2]

2-(Acetylamino)-N-

benzyl-3-

hydroxypropanamide

171623-02-2 C₁₂H₁₆N₂O₃

A related compound,

also known as

Lacosamide Related

Compound F.[3][4][5]
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3-(Benzyloxy)-N'-

hydroxypropanimidam

ide

201546-82-9 C₁₀H₁₄N₂O₂

A related compound

with a

hydroxyimidamide

functional group.[6][7]

Potential Synthetic Strategies
Although no specific experimental protocols for the synthesis of 3-(Benzyloxy)-2-
hydroxypropanamide were found, general synthetic routes can be proposed based on

standard organic chemistry principles. One plausible approach could involve the amidation of a

suitable precursor, such as 3-(benzyloxy)-2-hydroxypropanoic acid or its activated ester

derivative.

A generalized workflow for such a synthesis is depicted below.
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Synthesis of 3-(Benzyloxy)-2-hydroxypropanoic acid
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Figure 1. A potential synthetic pathway for 3-(Benzyloxy)-2-hydroxypropanamide.

This proposed pathway involves the protection of the hydroxyl group of a glyceric acid

derivative with a benzyl group, followed by activation of the carboxylic acid and subsequent

amidation with ammonia. The specific reagents and reaction conditions would require

experimental optimization.

Conclusion for Researchers
Given the absence of a dedicated CAS number and associated literature for 3-(Benzyloxy)-2-
hydroxypropanamide, researchers and drug development professionals are advised to

proceed with caution. Any work on this compound would likely require de novo synthesis and
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extensive characterization. For those seeking to explore the biological effects of similar

structures, the well-documented related compounds listed above may provide more viable

avenues for research and development. Further investigation into synthetic methodologies for

related bicyclic β-benzyloxy amides may also offer valuable insights.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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